2-Ethyl-5-(4H-1,2,4-triazol-4-YL)aniline
Overview
Description
“2-Ethyl-5-(4H-1,2,4-triazol-4-YL)aniline” is a chemical compound with the CAS Number: 1082766-55-9 and a molecular weight of 188.23 . It has a linear formula of C10 H12 N4 .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, which includes “2-Ethyl-5-(4H-1,2,4-triazol-4-YL)aniline”, has been reported in the literature . The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy, and Elemental analysis .
Molecular Structure Analysis
The InChI Code for “2-Ethyl-5-(4H-1,2,4-triazol-4-YL)aniline” is 1S/C10H12N4/c1-2-8-3-4-9 (5-10 (8)11)14-6-12-13-7-14/h3-7H,2,11H2,1H3 . The InChI key is SHWFGFCIZCLHTA-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
“2-Ethyl-5-(4H-1,2,4-triazol-4-YL)aniline” is a solid at room temperature .
Scientific Research Applications
Anticancer Agent Development
The structural motif of 1,2,4-triazole is known for its potential in anticancer drug development. Studies have shown that derivatives of 1,2,4-triazole, such as 2-Ethyl-5-(4H-1,2,4-triazol-4-YL)aniline , exhibit promising cytotoxic activities against various cancer cell lines . These compounds can be designed to target specific cancer cells with minimal effects on normal cells, making them valuable in chemotherapy.
Aromatase Inhibitors
Aromatase is an enzyme involved in estrogen production and is a therapeutic target in estrogen-dependent cancers like breast cancer. Molecular docking studies suggest that 1,2,4-triazole derivatives can bind to the aromatase enzyme, potentially inhibiting its activity . This application is crucial for developing new therapies for hormone-sensitive cancers.
Antimicrobial Agents
The triazole ring is a common feature in many pharmaceuticals with antimicrobial properties. The ability of 2-Ethyl-5-(4H-1,2,4-triazol-4-YL)aniline to form hydrogen bonds with different targets can lead to the development of new antimicrobial agents that are more effective against resistant strains of bacteria and fungi .
Enzyme Inhibition
Enzymes play critical roles in various biological processes, and their inhibition can be used to treat diseases. The 1,2,4-triazole derivatives are explored for their potential to inhibit enzymes that are key in disease pathways, offering a route to treat conditions like Alzheimer’s, Parkinson’s, and other neurodegenerative diseases .
Agricultural Chemicals
The triazole ring is also found in agricultural chemicals, particularly fungicides. The structural properties of 2-Ethyl-5-(4H-1,2,4-triazol-4-YL)aniline could be utilized to synthesize new compounds that protect crops from fungal infections, thereby improving yield and food security .
Material Science Applications
In material science, the unique properties of triazole derivatives can be harnessed in the creation of novel materials. These materials might have applications in electronics, as organic semiconductors, or as components in advanced composite materials due to their stability and conductive properties .
Safety and Hazards
Future Directions
The future directions for “2-Ethyl-5-(4H-1,2,4-triazol-4-YL)aniline” and similar compounds could involve further exploration of their potential anticancer properties . The discovery and development of more effective and potent anticancer agents is one of the most clinical challenges in modern medicinal chemistry .
Mechanism of Action
- Commercially available triazole-containing drugs cover a wide range of therapeutic areas, including antifungal, antidepressant, antihypertensive, and antiepileptic agents .
- For example, if it targets an enzyme involved in a metabolic pathway, inhibition or activation of that enzyme could occur .
- These properties influence its bioavailability and therapeutic efficacy .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics (ADME)
- The compound’s absorption depends on its physicochemical properties (e.g., lipophilicity, solubility). It may distribute to various tissues, including the central nervous system. Enzymes in the liver or other organs metabolize it. Elimination occurs primarily via urine or feces.
Result of Action
Action Environment
properties
IUPAC Name |
2-ethyl-5-(1,2,4-triazol-4-yl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4/c1-2-8-3-4-9(5-10(8)11)14-6-12-13-7-14/h3-7H,2,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHWFGFCIZCLHTA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=C(C=C1)N2C=NN=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90651540 |
Source
|
| Record name | 2-Ethyl-5-(4H-1,2,4-triazol-4-yl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90651540 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethyl-5-(4H-1,2,4-triazol-4-YL)aniline | |
CAS RN |
1082766-55-9 |
Source
|
| Record name | Benzenamine, 2-ethyl-5-(4H-1,2,4-triazol-4-yl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1082766-55-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Ethyl-5-(4H-1,2,4-triazol-4-yl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90651540 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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